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For Researchers, Scientists, and Drug Development Professionals

The emergence of multi-drug resistant (MDR) bacteria, particularly those producing β-

lactamase enzymes, poses a significant threat to global health. Xeruborbactam, a novel broad-

spectrum β-lactamase inhibitor, offers a promising strategy to restore the efficacy of existing β-

lactam antibiotics. This guide provides a comparative analysis of the potentiation of different β-

lactams by Xeruborbactam, supported by experimental data, to inform research and

development efforts in antimicrobial chemotherapy. Xeruborbactam is administered

intravenously, while its orally bioavailable prodrug is Xeruborbactam Isoboxil.

Mechanism of Action: A Dual Approach
Xeruborbactam exhibits a dual mechanism of action to combat bacterial resistance. Primarily, it

is a potent inhibitor of a wide range of β-lactamase enzymes, including both serine-β-

lactamases (Classes A, C, and D) and metallo-β-lactamases (Class B).[1] By inactivating these

enzymes, Xeruborbactam protects β-lactam antibiotics from degradation, allowing them to

reach their target, the penicillin-binding proteins (PBPs), and exert their bactericidal effect.

Furthermore, Xeruborbactam possesses intrinsic antibacterial activity by binding to and

inhibiting bacterial PBPs.[2][3] This direct action on the bacterial cell wall synthesis machinery

contributes to its overall efficacy and can enhance the potency of partner β-lactam antibiotics,

even in the absence of β-lactamase production.[3]
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Mechanism of Action of Xeruborbactam
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Experimental Workflow for MIC Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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